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Abstract
N-tert-Butyl-2-thiophenesulfonamide is a synthetic organic compound with the CAS number

100342-30-1. While its primary application appears to be as a versatile building block in the

synthesis of more complex molecules for the pharmaceutical and agrochemical industries,

detailed public information regarding its specific biological activity, mechanism of action, and

associated signaling pathways is limited. This guide provides a comprehensive overview of its

chemical properties, a detailed synthesis protocol, and discusses its potential, yet largely

underexplored, applications.

Chemical Structure and Properties
N-tert-Butyl-2-thiophenesulfonamide is characterized by a thiophene ring sulfonated at the

2-position, with the sulfonamide nitrogen substituted with a tert-butyl group.

Chemical Structure:
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Figure 1. Chemical Structure of N-tert-Butyl-2-thiophenesulfonamide.

Table 1: Physicochemical Properties of N-tert-Butyl-2-thiophenesulfonamide

Property Value Reference

CAS Number 100342-30-1 [1]

Molecular Formula C₈H₁₃NO₂S₂ [1]

Molecular Weight 219.32 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 82-86 °C [2]

Purity ≥98% (GC) [2]

Synonyms

2-(tert-

Butylaminosulfonyl)thiophene,

N-(1,1-Dimethylethyl)-2-

thiophenesulfonamide

[2]
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A detailed experimental protocol for the synthesis of N-tert-Butyl-2-thiophenesulfonamide
has been reported and is outlined below.[3]

Experimental Protocol: Synthesis of N-tert-Butyl-2-
thiophenesulfonamide
Materials:

2-Thiophenesulfonyl chloride

tert-Butylamine

Dry Tetrahydrofuran (THF)

Ethyl acetate

Water

Molecular sieves

Silica gel for chromatography

Procedure:

A solution of tert-butylamine (8.35 g, 0.114 mol) in dry tetrahydrofuran (20 mL) is prepared

and cooled to 0 °C in an ice bath.[3]

To this cooled solution, 2-thiophenesulfonyl chloride (5.0 g, 27.4 mmol) is added dropwise.[3]

Following the complete addition, the reaction mixture is allowed to warm to ambient

temperature and is stirred overnight.[3]

The mixture is then subjected to extraction with ethyl acetate (3 x 80 mL).[3]

The combined organic extracts are washed with water, dried over molecular sieves, and the

solvent is removed under reduced pressure (concentrated).[3]
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The resulting residue is purified by chromatography on a silica gel column, eluting with a

25% ethyl acetate-hexane mixture.[3]

This process yields 5.62 g (94%) of N-tert-Butyl-2-thiophenesulfonamide as a solid.[3]

Logical Workflow for Synthesis:
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Reaction Preparation

Reaction

Workup and Purification
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Cool solution to 0 °C

Add 2-Thiophenesulfonyl chloride dropwise

Start Reaction
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Click to download full resolution via product page

Synthesis workflow for N-tert-Butyl-2-thiophenesulfonamide.
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Biological and Pharmacological Profile
Currently, there is a notable absence of detailed, publicly available data on the specific

biological activities, mechanism of action, and signaling pathway interactions of N-tert-Butyl-2-
thiophenesulfonamide. The available information primarily describes its role as an

intermediate or building block in the synthesis of other molecules.

Potential Applications
Pharmaceutical Development: The compound is cited as a building block in the synthesis of

pharmaceuticals, with a particular mention of its use in developing drugs targeting

neurological disorders.[4] However, specific examples of final drug products or detailed

studies on its efficacy in this area are not readily available.

Agrochemicals: It is also used in the formulation of agrochemicals, where it is suggested to

enhance the efficacy of pesticides and herbicides.[4] Again, specific data on its performance

or the resulting active ingredients are not detailed in the public domain.

Logical Relationship of Potential Applications:

Pharmaceuticals Agrochemicals

N-tert-Butyl-2-thiophenesulfonamide

Synthesis of Novel Therapeutic Agents

Serves as a building block

Formulation of Pesticides and Herbicides

Used in formulations

Development of Drugs for Neurological Disorders Enhancement of Crop Protection
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Potential applications of N-tert-Butyl-2-thiophenesulfonamide.
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Future Research Directions
The lack of detailed biological data on N-tert-Butyl-2-thiophenesulfonamide presents a clear

opportunity for further research. Key areas for investigation would include:

Screening for Biological Activity: Comprehensive screening against a wide range of

biological targets to identify any intrinsic pharmacological or pesticidal activity.

Mechanism of Action Studies: If any activity is identified, subsequent studies to elucidate the

mechanism by which it exerts its effects.

Structure-Activity Relationship (SAR) Studies: Using N-tert-Butyl-2-thiophenesulfonamide
as a scaffold to synthesize and test a library of derivatives to understand the structural

requirements for any observed activity.

Conclusion
N-tert-Butyl-2-thiophenesulfonamide is a well-characterized compound in terms of its

chemical properties and synthesis. However, its biological profile remains largely unexplored in

the public domain. For researchers and professionals in drug development and agrochemical

research, this compound represents a potentially valuable starting point for the design and

synthesis of novel active molecules. The existing information strongly suggests its utility as a

chemical intermediate, but its own therapeutic or biological potential is yet to be fully

investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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